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Compound of Interest

3-Ethoxy-4-fluoro-2-
Compound Name:

hydroxybenzaldehyde
CAS No.: 1364687-97-7
Cat. No.: B8520576

Get Quote

Part 1: Chemical Identity & Strategic Value
The Molecule at a Glance

This compound is not merely a catalog reagent; it is a highly functionalized benzaldehyde
scaffold used primarily in the development of benzoxaborole anti-inflammatory agents (e.g.,
analogs of Crisaborole). Its structure combines three distinct reactive handles—an aldehyde, a
phenol, and a fluorine atom—making it a versatile but reactive building block.
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Property Data Notes

3-Ethoxy-4-fluoro-2-
IUPAC Name

hydroxybenzaldehyde
Rare research chemical; often
CAS Number 1364687-97-7 )
custom synthesized.
Molecular Formula CoHoFO3
Molecular Weight 184.16 g/mol
CCOC1=C(F)C=CC(C=0)=C1 Useful for
SMILES _ _ _
o] cheminformatics/docking.
) ) ) Predicted based on Ethyl
Physical State Solid (Crystalline Powder) o
Vanillin (MP ~76°C).
N Limited water solubility;
Solubility DMSO, Methanol, DCM

lipophilic nature.

Strategic Synthesis Context

In medicinal chemistry, this compound serves as a precursor for introducing the benzoxaborole
pharmacophore. The ortho-hydroxyl and aldehyde groups are positioned to facilitate ring
closure with boron reagents.

o Key Reaction: Conversion to benzoxaboroles via reaction with bis(pinacolato)diboron or
similar boron sources.

« Stability Concern: The aldehyde is susceptible to autoxidation to the corresponding benzoic
acid (3-ethoxy-4-fluoro-2-hydroxybenzoic acid) if exposed to air, compromising yield in
sensitive metallations.

Part 2: GHS Hazard Profiling & Risk Mitigation

As a specialized intermediate, specific toxicological data (LD50) is often proprietary. However,
applying Read-Across Methodology from structural analogs (Ethyl Vanillin and 3-Fluoro-2-
hydroxybenzaldehyde) allows for a robust safety profile.

© 2026 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8520576?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Hazard Classification (GHS)

Signal Word:WARNING

Hazard Class Category Hazard Statement Code
Skin Causes skin irritation.
_ o Cat 2 H315

Corrosion/Irritation [1]
Serious Eye Causes serious eye

o Cat 2A o H319
Damage/Irritation irritation.
STOT - Single May cause respirato

J Cat 3 o Y _ P i H335
Exposure irritation.[1]

Precautionary Strategy

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[1][2]
o P280: Wear protective gloves/eye protection/face protection.[1][2][3]

e P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes.[1][2]
Remove contact lenses if present and easy to do.[1][2] Continue rinsing.[1][2]

Part 3: Advanced Handling & Storage Protocols

Causality of Protocol: The primary degradation pathway for this molecule is autoxidation of the
aldehyde and hydrolysis of the ethoxy ether under strong acidic conditions. The following
protocols are designed to mitigate these specific risks.

Storage Architecture

o Temperature: Store at 2—8°C. While the solid is stable at room temperature for short periods,
cold storage retards the rate of autoxidation.

o Atmosphere:lnert Gas (Argon/Nitrogen) is mandatory for long-term storage. The container
should be backfilled with argon after every use.
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» Container: Amber glass vials with Teflon-lined caps. Avoid metal spatulas if the compound is
slightly acidic (phenolic proton), though stainless steel is generally acceptable.

Operational Workflow (DOT Diagram)

The following diagram outlines the decision logic for handling this compound in a synthesis
laboratory.
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Start: Retrieve Compound

(Cold Storage 4°C)

Check Atmosphere Seal
(Argon/N2 present?)

l

Weighing Procedure

Is reaction air-sensitive?

No (Standard) \\ Yes (Strict)

Benchtop Weighing Glovebox / Schlenk Line
(Quick transfer < 5 mins) (Strict exclusion of O2)

N

Dissolve in Anhydrous Solvent
(DCM/THF/DMSO)

l

Proceed to Synthesis
(e.g., Boronylation)

Reseal Protocol:

Flush Headspace with Argon -> Parafilm

Click to download full resolution via product page

Figure 1: Decision matrix for handling 3-Ethoxy-4-fluoro-2-hydroxybenzaldehyde to prevent
autoxidation and ensure reaction integrity.
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Part 4: Emergency Response Architecture

In the event of exposure or release, the presence of the fluorine atom and the phenolic moiety
dictates specific responses (potential for acidic vapors in fire).

Firefighting Measures

¢ Media: Alcohol-resistant foam, dry chemical, or carbon dioxide.

o Specific Hazards: Combustion will generate Carbon Oxides (CO, CO2) and Hydrogen
Fluoride (HF).

o Critical Note: Although the HF generation potential is lower than perfluorinated
compounds, firefighters must wear full turnout gear and SCBA.

e Casualty: Do not use a solid water stream, as it may scatter the molten material.

Accidental Release (Spill Logic)

Solid Spill Avoid Dust Generation
P! Use Wet Wipe/Damp Cloth

W | :
Spill Detected Assess State: Clean Surface Dispose as Hazardous Waste
P! Solid (Dust) or Solution? Wash with weak base (NaHCO3 aq) (Halogenated Organic)
~a |_——w

Solution Spill Absorb with Inert Material
4 (Vermiculite/Sand)

\4

\

Click to download full resolution via product page
Figure 2: Step-by-step containment logic for spills, prioritizing dust control and neutralization.

Part 5: Experimental Application (Synthesis)
Protocol: Reductive Amination (Example Application)

One of the most common uses of this aldehyde is the attachment of amine side chains.
e Stoichiometry: 1.0 eq Aldehyde : 1.1 eq Amine : 1.5 eq NaBH(OACc)3.

e Solvent: 1,2-Dichloroethane (DCE) or THF.
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e Procedure:

o

Step 1: Charge 3-Ethoxy-4-fluoro-2-hydroxybenzaldehyde (1.0 eq) and Amine (1.1 eq)
in DCE under Argon.

o Step 2: Stir for 30 mins to form the imine/hemiaminal intermediate (often visible as a color
change).

o Step 3: Add Sodium Triacetoxyborohydride (1.5 eq) in one portion.

o Step 4: Monitor by LCMS. The fluorine atom provides a distinct handle for 19F-NMR
monitoring if available.

o Workup: Quench with saturated NaHCO3. Extract with DCM.

Analytical Validation

e 1H NMR (DMSO-d6): Look for the aldehyde proton at ~10.2 ppm (s). The phenolic proton
will be broad, likely ~11.0 ppm. The ethoxy methylene quartet will appear around 4.1 ppm.

e 19F NMR: Expect a singlet (or multiplet if coupled to H) in the range of -120 to -140 ppm
(typical for aryl fluorides).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Comprehensive Safety & Handling Protocol: 3-Ethoxy-
4-fluoro-2-hydroxybenzaldehyde]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8520576/docs#comprehensive-safety-handling-
protocol-3-ethoxy-4-fluoro-2-hydroxybenzaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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